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Compound of Interest

Compound Name: DIBORANE

Cat. No.: B8814927 Get Quote

This guide provides critical safety and logistical information for the handling of diborane (B₂H₆)

in a laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational procedures and emergency preparedness.

Diborane is a colorless, highly flammable gas with a repulsive, sickly-sweet odor.[1][2] It is

toxic and can ignite spontaneously in moist air at room temperature.[1][3] Due to its hazardous

nature, stringent safety protocols must be followed.

Key Safety Data at a Glance
For quick reference, the following tables summarize the critical quantitative data for diborane.

Table 1: Occupational Exposure Limits

Agency Time-Weighted Average (TWA)

OSHA PEL 0.1 ppm (0.1 mg/m³)[2][4][5]

NIOSH REL 0.1 ppm (0.1 mg/m³)[2][4][5]

ACGIH TLV 0.1 ppm[5]

Note: The odor threshold for diborane is between 1.8 and 4 ppm, which is significantly higher

than the exposure limits.[1] Therefore, odor is not an adequate warning of hazardous

concentrations.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8814927?utm_src=pdf-interest
https://www.benchchem.com/product/b8814927?utm_src=pdf-body
https://www.benchchem.com/product/b8814927?utm_src=pdf-body
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=964&toxid=202
https://www.cdc.gov/niosh/npg/npgd0183.html
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=964&toxid=202
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/use-of-diborane-gas/
https://www.benchchem.com/product/b8814927?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/npgd0183.html
https://www.airgas.com/msds/001071.pdf
https://www.osha.gov/chemicaldata/302
https://www.cdc.gov/niosh/npg/npgd0183.html
https://www.airgas.com/msds/001071.pdf
https://www.osha.gov/chemicaldata/302
https://www.osha.gov/chemicaldata/302
https://www.benchchem.com/product/b8814927?utm_src=pdf-body
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=964&toxid=202
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=964&toxid=202
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Physical Hazard Properties

Property Value

Flash Point -130°F (-90°C)[6]

Autoignition Temperature 100-126°F (38-52°C)[7]

Lower Explosive Limit (LEL) 0.8%[2][7]

Upper Explosive Limit (UEL) 88%[2][7]

Immediately Dangerous to Life or Health (IDLH) 15 ppm[1][5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for all personnel handling diborane. The selection of

appropriate PPE should be based on a thorough risk assessment of the specific procedures

being performed.

Respiratory Protection:

Required: A positive-pressure, self-contained breathing apparatus (SCBA) is recommended

for any situation with potential exposure to diborane.[1]

For concentrations exceeding 15 ppm, a NIOSH-approved SCBA with a full facepiece

operated in a pressure-demand or other positive-pressure mode is required.[6]

Eye Protection:

Required: Wear vapor-proof goggles and a face shield, especially during cylinder

changeouts or when there is a possibility of contact.[8]

Safety glasses should be worn when handling cylinders.[8]

An emergency eye wash fountain must be immediately accessible.[7]

Skin and Body Protection:
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Gloves: Chemical-resistant gloves, such as neoprene rubber, are essential.[8][9] Always

inspect gloves for damage before use and change them frequently.[9]

Clothing: Wear flame-resistant and anti-static safety clothing.[10] A lab coat should be worn

to protect the body from splashes.[9]

Footwear: Metatarsal shoes or safety footwear should be worn when handling cylinders.[8]

[10]

Operational Plans and Disposal
Handling and Storage:

Ventilation: Diborane must only be handled in a well-ventilated area, preferably within a

fume hood with an independent exhaust system.[3]

Ignition Sources: Eliminate all sources of ignition, including sparks, open flames, and hot

surfaces.[3][11] Use only non-sparking tools and explosion-proof equipment.[4][6]

Cylinder Handling: Protect cylinders from physical damage.[8] They should be stored upright

and properly secured.[12]

Work Practices: Never work alone when handling diborane.[3] Procedures should be

restricted to normal working hours when trained first-aiders are available.[3]

Disposal Plan:

Unused Gas: Do not attempt to dispose of residual or unused diborane.[8] Return the

cylinder to the supplier for proper handling.[8][12]

Waste: Diborane is considered a hazardous waste.[6] All disposal must comply with local,

regional, and national regulations.[8]

Contaminated Materials: Any materials that come into contact with diborane should be

handled as hazardous waste and disposed of accordingly.

Emergency Procedures
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Leak Response:

Evacuate: Immediately evacuate all personnel from the danger area.[8]

Isolate: Secure and control entrance to the area.[6]

Ventilate: Ventilate the area to disperse the gas.[6]

Stop the Flow: If it can be done safely, stop the flow of gas.[6] If the leak is from a cylinder

that cannot be stopped, move the cylinder to a safe, open-air location and allow it to empty.

[6]

Fire Response:

Do Not Extinguish a Leaking Gas Flame: Unless the leak can be stopped safely and

immediately, do not extinguish the flame, as spontaneous and explosive re-ignition may

occur.[8][10]

Cool Cylinders: Use a water spray from a safe distance to cool fire-exposed containers.[6][8]

Evacuate: Evacuate the area immediately.[8] Firefighting should be conducted from an

explosion-resistant location.[13]

First Aid:

Inhalation: Move the person to fresh air immediately.[6][11] If breathing has stopped, begin

rescue breathing.[6] Seek immediate medical attention.[3] Medical observation for 24 to 48

hours is recommended as pulmonary edema may be delayed.[6]

Skin Contact: Quickly remove contaminated clothing.[6] Immediately wash the affected skin

with large amounts of soap and water.[6] For frostbite from liquefied diborane, immerse the

affected area in warm water (around 108°F or 42°C).[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[6][8] Seek immediate medical attention.[3]

Diborane Handling and Emergency Workflow
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The following diagram illustrates the logical workflow for handling diborane, from preparation

to emergency response.
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Caption: Workflow for Diborane Handling and Emergency Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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